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Compound of Interest

Compound Name: Kalibor

Cat. No.: B116482 Get Quote

The term "Kalibor" is used to describe at least two distinct chemical products with different

compositions and applications. The predominant use of the name refers to a range of fertilizers

formulated to deliver calcium and boron to plants. A second, more specific chemical entity also

known by a similar name is Sodium Tetraphenylborate, a reagent used in analytical chemistry.

This guide provides a detailed examination of the chemical composition and analysis of these

substances for researchers, scientists, and drug development professionals.

Part 1: Kalibor as a Calcium and Boron Fertilizer
Several fertilizer products are marketed under names similar to "Kalibor," such as "YaraLiva

Nitrabor," "Calcibor," and "Unikey Kalibor." These formulations are designed to prevent and

correct deficiencies of calcium and boron in crops, which are crucial for cell wall strength, cell

division, and overall plant health.[1][2][3]

Data Presentation: Chemical Composition of Calcium-
Boron Fertilizers
The chemical composition of these fertilizers can vary between manufacturers. The following

tables summarize the quantitative data for representative products.

Table 1: Composition of YaraLiva Nitrabor[1][2][4][5][6]
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Component Chemical Form Concentration (%)

Total Nitrogen (N) Nitrate-N & Ammoniacal-N 15.4%

- Nitrate Nitrogen (NO₃-N) 14.1%

- Ammoniacal Nitrogen (NH₄-

N)
1.3%

Calcium Oxide (CaO) 25.6% - 25.9%

- Equivalent Calcium (Ca) ~18.3%

Boron (B) 0.3%

Table 2: Composition of Calcibor[7]

Component Chemical Form Concentration (%)

Calcium Chloride CaCl₂ 20.7%

Orthoboric acid compound with

2-aminoethanol
18.5%

Table 3: Composition of a Generic "Calcium + Boron" Fertilizer[8]

Component Chemical Form Concentration (%)

Calcium Chloride CaCl₂ 10 - < 20%

Disodium Octaborate

Tetrahydrate
Na₂B₈O₁₃ · 4H₂O 5 - < 10%

Urea CO(NH₂)₂ 1 - < 3%

Experimental Protocols: Determination of Calcium and
Boron in Fertilizers
The elemental analysis of fertilizers is essential for quality control and regulatory compliance.[9]

Inductively Coupled Plasma Atomic Emission Spectroscopy (ICP-AES) and Microwave Plasma
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Atomic Emission Spectroscopy (MP-AES) are modern, reliable methods for the simultaneous

determination of multiple elements in fertilizer samples.[9][10][11]

1. Sample Preparation: Acid Digestion

This protocol is a general guideline for the digestion of both liquid and solid fertilizer samples to

prepare them for ICP-AES or MP-AES analysis.[9][10]

For Liquid Inorganic Fertilizers:

Perform a serial dilution of the sample. A 2000x dilution with 1% nitric acid (HNO₃) in de-

ionized water is a typical starting point.[9]

For Solid or Organo-Mineral Fertilizers:

Weigh approximately 0.5 g of the homogenized fertilizer sample into a microwave

digestion vessel.

Add 9 mL of concentrated nitric acid (HNO₃) and 1 mL of 30% hydrogen peroxide (H₂O₂).

[9]

Allow the mixture to pre-digest for a short period before sealing the vessel.

Place the vessel in a microwave digestion system.

Ramp the temperature to 200°C over 20 minutes and hold for an additional 15 minutes to

ensure complete digestion.[9]

After cooling, quantitatively transfer the digest to a volumetric flask and dilute to a known

volume (e.g., 50 mL) with de-ionized water.[9]

Further dilutions may be necessary to bring the elemental concentrations within the linear

range of the instrument.

2. Elemental Analysis by ICP-AES or MP-AES

Instrument Calibration: Prepare a series of multi-element calibration standards by diluting a

certified stock solution in 1% HNO₃. The concentration range of the standards should
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bracket the expected concentrations of calcium and boron in the prepared samples.

Analysis: Aspirate the prepared samples into the plasma of the ICP-AES or MP-AES

instrument. The instrument measures the intensity of the light emitted at characteristic

wavelengths for each element.

Typical Wavelengths:

Boron (B): 249.772 nm, 249.677 nm, 208.957 nm[10]

Calcium (Ca): 317.933 nm, 393.366 nm, 422.673 nm

Quantification: The concentration of each element in the samples is determined by

comparing the emission intensities to the calibration curve generated from the standards.

Mandatory Visualization: Synergistic Relationship of
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Caption: Synergistic roles of Calcium and Boron in plant nutrition.
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Part 2: Kalibor as Sodium Tetraphenylborate
In a different context, "Kalibor" is a trade name for Sodium Tetraphenylborate, a chemical

reagent with the CAS number 143-66-8.[4] It is primarily used in analytical chemistry for the

gravimetric and titrimetric determination of potassium and other monovalent cations.[4][12]

Data Presentation: Chemical Properties of Sodium
Tetraphenylborate
Table 4: Chemical Identity and Properties of Sodium Tetraphenylborate[4]

Property Value

Chemical Name Sodium Tetraphenylborate

CAS Number 143-66-8

Molecular Formula Na[B(C₆H₅)₄]

Molecular Weight 342.22 g/mol

Appearance White crystalline solid

pH 8 (50 g/L in H₂O at 20°C)

Melting Point >300°C

Experimental Protocols: Analysis Involving Sodium
Tetraphenylborate
1. Assay of Sodium Tetraphenylborate (Gravimetric Method)[13]

This method determines the purity of Sodium Tetraphenylborate by precipitating it as potassium

tetraphenylborate.

Sample Preparation: Accurately weigh approximately 0.5 g of the Sodium Tetraphenylborate

sample. Dissolve it in 100 mL of de-ionized water and add 1 mL of acetic acid.

Precipitation: While stirring constantly, add 25 mL of a 5% potassium hydrogen phthalate

solution to precipitate potassium tetraphenylborate.
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Digestion: Allow the precipitate to stand and digest for 2 hours.

Filtration and Washing: Filter the precipitate through a tared, fine-porosity filtering crucible.

Wash the precipitate with three 5 mL portions of a saturated potassium tetraphenylborate

solution.

Drying: Dry the crucible and precipitate at 105°C for 1 hour.

Calculation: The weight of the collected potassium tetraphenylborate multiplied by a

conversion factor of 0.9551 corresponds to the weight of the initial Sodium

Tetraphenylborate.

2. Standardization of 0.01 M Sodium Tetraphenylborate Solution (Titrimetric Method)[14]

This protocol is for determining the exact concentration of a prepared Sodium

Tetraphenylborate solution.

Preparation of Standard: Accurately weigh about 7 mg of potassium chloride (previously

dried at 150°C for 1 hour) and dissolve it in 5 mL of acetate buffer (pH 3.7) and 5 mL of

water.

Reaction: Add 15 mL of the prepared Sodium Tetraphenylborate solution to the potassium

chloride standard and let it stand for 5 minutes. This will precipitate potassium

tetraphenylborate, leaving an excess of Sodium Tetraphenylborate in the solution.

Filtration: Filter the solution through a dry, sintered glass filter.

Titration of Excess: To 20 mL of the filtrate, add 0.5 mL of bromophenol blue indicator. Titrate

the excess Sodium Tetraphenylborate with a standardized 0.005 M cetylpyridinium chloride

solution until the indicator turns blue.

Blank Titration: Repeat the entire procedure without the addition of potassium chloride to

determine the initial amount of Sodium Tetraphenylborate.

Calculation: The difference in the titrant volumes between the blank and the sample titrations

is used to calculate the molarity of the Sodium Tetraphenylborate solution.[14]
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Mandatory Visualization: Gravimetric Analysis Workflow
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Caption: Workflow for the gravimetric determination of potassium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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